Cas no 2171737-12-3 (1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid)

• Product Name: 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid
• CAS No: 2171737-12-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6143164
• PubChem ID: 165960125
• Update Time: 2025-07-21

1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid
• 1-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanoyl}azetidine-2-carboxylic acid
• 2171737-12-3
• EN300-1566694

• Inchi： 1S/C28H32N2O5/c31-25(30-17-13-24(30)26(32)33)12-16-28(14-6-1-7-15-28)29-27(34)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23-24H,1,6-7,12-18H2,(H,29,34)(H,32,33)
• InChI Key： UTXKWIWMKBCBAC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(N2CCC2C(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid

Introduction to 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid (CAS No. 2171737-12-3)

1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid, identified by its CAS number 2171737-12-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclohexylpropanoyl moiety linked to an azetidine ring. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for researchers exploring novel therapeutic applications.

The structural features of 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid contribute to its potential biological activity. The azetidine ring is a five-membered heterocyclic structure that is commonly found in biologically active compounds, often serving as a scaffold for drugs due to its ability to mimic natural amino acid residues. This structural motif is known to enhance binding affinity and selectivity, which are critical factors in drug design. Additionally, the fluoren-9-ylmethoxycarbonyl substituent introduces a bulky aromatic group that can influence the compound's pharmacokinetic properties, including solubility and metabolic stability.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their unique photophysical properties and their role as probes in biochemical assays. The 9H-fluoren-9-yl moiety in this compound not only adds to its structural complexity but also opens up possibilities for applications in photochemical biology and imaging techniques. Researchers are exploring how such modifications can be leveraged to develop new tools for studying biological processes at the molecular level.

The cyclohexylpropanoyl part of the molecule provides a flexible alkyl chain that can interact with biological targets in multiple ways. This structural element is often used in drug design to optimize pharmacokinetic profiles, such as improving oral bioavailability and reducing toxicity. The combination of these structural features makes 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple functional groups allows for further chemical modification, enabling researchers to tailor the properties of the molecule to specific therapeutic needs. For instance, the azetidine ring can be modified to enhance binding interactions with target proteins, while the fluorene derivative can be used to improve detection and imaging capabilities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The azetidine scaffold, in particular, has been shown to exhibit significant biological activity across various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. By incorporating this motif into 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid, researchers aim to harness these properties for the development of novel treatments.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. The unique combination of features in 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid positions it as a valuable asset in drug discovery pipelines. Its potential applications span multiple therapeutic domains, making it a compound of considerable interest to both academic researchers and industry scientists.

As research continues to uncover new biological targets and mechanisms, compounds like 1-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanoyl}azetidine-2-carboxylic acid will play an increasingly important role in the development of next-generation therapeutics. The ability to modify and optimize such molecules will be crucial in addressing complex diseases and improving patient outcomes.

In conclusion, 1-{3-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexylpropanoyl}azetidine -2-carboxylic acid (CAS No. 2171737 -12 -3) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a versatile tool for drug discovery, with potential applications across various therapeutic areas. As research progresses, this compound is expected to contribute valuable insights into the development of novel treatments for human diseases.